1,1'-[(2,4-dichlorobenzyl)imino]di(2-propanol)

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl-(2-hydroxypropyl)amino]propan-2-ol
• InChI: InChI=1S/C13H19Cl2NO2/c1-9(17)6-16(7-10(2)18)8-11-3-4-12(14)5-13(11)15/h3-5,9-10,17-18H,6-8H2,1-2H3
• InChI Key: BNUNIMZITWKVNR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(CC1=C(C=C(C=C1)Cl)Cl)CC(C)O)O
• Molecular Formula: C13H19Cl2NO2
• Molecular Weight: 292.20 g/mol

Description

1,1'-[(2,4-dichlorobenzyl)imino]di(2-propanol), commonly known as DCBI, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It belongs to the class of imidazolidine derivatives and has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of DCBI is not fully understood, but it is believed to involve the inhibition of viral replication and the disruption of viral membrane integrity. DCBI is also thought to act as a chelating agent, binding to metal ions and preventing them from catalyzing chemical reactions.
Biochemical and Physiological Effects:
DCBI has been shown to have low toxicity and minimal side effects in animal studies. It is rapidly metabolized and eliminated from the body, and it does not accumulate in tissues or organs. DCBI has been shown to have a mild sedative effect, but it does not appear to have any significant effects on cognitive or motor function.

Advantages and Limitations for Lab Experiments

DCBI has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. DCBI is also relatively inexpensive compared to other compounds with similar properties. However, DCBI has some limitations, including its limited solubility in water and its potential to form complexes with other compounds, which can interfere with experimental results.

Future Directions

There are several potential future directions for research on DCBI. One area of interest is the development of DCBI-based antiviral drugs, which could be used to treat a wide range of viral infections. Another area of interest is the development of DCBI-based pesticides, which could be used to control fungal and insect pests in agriculture. Additionally, DCBI could be further investigated for its potential use as a drug delivery agent, corrosion inhibitor, and surfactant in material science.

Synthesis Methods

DCBI can be synthesized by the reaction of 2,4-dichlorobenzylamine with 2-propanol in the presence of a strong acid catalyst. The reaction proceeds via the formation of an imine intermediate, which subsequently undergoes reduction to yield DCBI. The synthesis of DCBI is a relatively simple and straightforward process, and it can be easily scaled up for large-scale production.

Scientific Research Applications

DCBI has been extensively studied for its potential applications in various scientific fields. In medicine, DCBI has been shown to exhibit potent antiviral activity against a wide range of viruses, including influenza, herpes simplex, and human immunodeficiency virus (HIV). DCBI has also been investigated for its potential use as a drug delivery agent due to its ability to form stable complexes with various drugs.
In agriculture, DCBI has been shown to possess potent fungicidal and insecticidal properties, making it a promising candidate for the development of new pesticides. DCBI has also been investigated for its potential use as a growth regulator in plants, as it has been shown to promote plant growth and increase crop yield.
In material science, DCBI has been investigated for its potential use as a corrosion inhibitor due to its ability to form a protective film on metal surfaces. DCBI has also been studied for its potential use as a surfactant in the production of nanoparticles and other advanced materials.